1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol

• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol
• InChI: InChI=1S/C11H18N2O2/c1-2-9-12-10(15-13-9)8-11(14)6-4-3-5-7-11/h14H,2-8H2,1H3
• InChI Key: RBWQBXSQRHXFIR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)CC2(CCCCC2)O

Description

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol is a heterocyclic compound featuring a 1,2,4-oxadiazole ring substituted with an ethyl group at the 3-position and linked via a methyl group to a cyclohexanol moiety. The 1,2,4-oxadiazole ring is a nitrogen-oxygen heterocycle known for its metabolic stability and role in modulating physicochemical properties in medicinal chemistry. This compound’s structural features make it a candidate for pharmacological exploration, particularly in contexts where bioactivity and pharmacokinetic optimization are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol typically involves the formation of the oxadiazole ring followed by its attachment to the cyclohexanol moiety. One common method involves the reaction of ethyl hydrazinecarboxylate with an appropriate nitrile oxide to form the oxadiazole ring. This intermediate is then reacted with cyclohexanone under basic conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and selectivity. The choice of solvents, temperature, and pressure conditions are also optimized to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The oxadiazole ring can be reduced under specific conditions.

Substitution: The ethyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Halogenation followed by nucleophilic substitution using reagents like sodium azide or thiols.

Major Products Formed

Oxidation: Formation of 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexanone.

Reduction: Formation of reduced oxadiazole derivatives.

Substitution: Formation of various substituted cyclohexanol derivatives.

Scientific Research Applications

1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to interact with biological targets.

Industry: Used in the development of new materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol involves its interaction with specific molecular targets. The oxadiazole ring can interact with enzymes and receptors, modulating their activity. The compound may also disrupt cellular processes by interacting with nucleic acids or proteins, leading to its observed biological effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations and Their Implications

The following table summarizes structural analogs and their distinguishing features:

Compound Name	Structural Differences	Molecular Weight (g/mol)	Key Properties/Applications	References
1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]cyclohexan-1-ol	Reference compound: Ethyl-substituted oxadiazole, cyclohexanol backbone.	~225.3 (estimated)	High hydrogen-bonding potential; moderate lipophilicity.
4-(3-Ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride	Cyclohexanamine replaces cyclohexanol; hydrochloride salt.	Not reported	Enhanced solubility (ionic form); potential CNS activity.
1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol	Cyclopropyl replaces ethyl on oxadiazole; 4-methyl on cyclohexanol.	~251.3 (estimated)	Increased steric bulk; potential metabolic stability improvement.
1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-ol	Piperidine ring replaces cyclohexanol.	211.3	Reduced ring size; altered conformation and solubility.
1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)ethan-1-ol	Ethanol chain replaces cyclohexanol; cyclopropyl on oxadiazole.	168.2	Simplified structure; higher polarity and lower molecular weight.
Methyl 4-(3-ethyl-1,2,4-oxadiazol-5-yl)benzoate	Benzoate ester replaces cyclohexanol.	232.24	Higher lipophilicity; melting point 86–91°C (crystalline stability).

Comparative Analysis

Substituent Effects on the Oxadiazole Ring

• Ethyl vs.

Backbone Modifications

• Cyclohexanol vs. Piperidine (e.g., ): Replacing cyclohexanol with piperidine reduces molecular weight (211.3 vs. ~225.3 g/mol) and alters solubility. Piperidine’s smaller ring size and nitrogen atom may improve blood-brain barrier penetration, suggesting CNS-targeted applications .
• Cyclohexanol vs. The ester group also offers a site for prodrug modifications .

Functional Group Variations

• Hydroxyl vs. Amine (e.g., ): The amine in 4-(3-ethyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine hydrochloride forms a hydrochloride salt, enhancing solubility for intravenous administration. The hydroxyl group in the reference compound supports hydrogen bonding, critical for target binding .